Cas no 1367929-39-2 (Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate
• CAS No: 1367929-39-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5041417
• PubChem ID: 82391644
• Update Time: 2026-02-28

Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate
• (S)-4-Boc-piperazine-2-acetonitrile
• SY251234
• tert-Butyl3-(cyanomethyl)piperazine-1-carboxylate
• MFCD31978023
• CS-0135734
• PB40904
• t-Butyl 3-(cyanomethyl)piperaZine-1-carboxylate
• MFCD32659992
• 1-Piperazinecarboxylic acid, 3-(cyanomethyl)-, 1,1-dimethylethyl ester
• 1367929-39-2
• (R)-2-(4-Boc-2-piperazinyl)acetonitrile
• MFCD22035811
• PB42184
• EN300-4354095
• AT10424
• 3-(Cyanomethyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
• SB73800
• WS-02828
• SY331961
• DB-150887
• SCHEMBL15645214
• Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate

• Inchi： 1S/C11H19N3O2/c1-11(2,3)16-10(15)14-7-6-13-9(8-14)4-5-12/h9,13H,4,6-8H2,1-3H3
• InChI Key： PQMGXPIFQIFJEX-UHFFFAOYSA-N
• SMILES： O(C(N1CCNC(CC#N)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.4

Additional information on Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate

Introduction to Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate (CAS No. 1367929-39-2)

Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1367929-39-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate, particularly the presence of a tert-butyl group and a cyanomethyl substituent, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions, while the cyanomethyl moiety introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions. These characteristics make Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in piperazine derivatives due to their role as pharmacophores in various therapeutic areas. The compound’s structural framework is conducive to modulating biological pathways, particularly those involving neurotransmitter systems and enzyme inhibition. For instance, piperazine derivatives have been explored for their potential in treating neurological disorders, such as depression and anxiety, by interacting with serotonin and dopamine receptors.

Recent studies have highlighted the significance of Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate in the development of novel therapeutic agents. Researchers have leveraged its structural motifs to design molecules with enhanced binding affinity and selectivity for target enzymes and receptors. The tert-butyl group, in particular, has been shown to improve metabolic stability, reducing the likelihood of rapid degradation in biological systems. This stability is crucial for ensuring the efficacy of drug candidates throughout their pharmacokinetic profiles.

The cyanomethyl substituent in Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate also plays a critical role in its reactivity and functionality. This group can undergo various chemical transformations, including nucleophilic substitution reactions, which are widely used in medicinal chemistry to introduce additional functional groups or to modify existing ones. Such versatility makes Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate a versatile building block for constructing more intricate molecular architectures.

One of the most promising applications of Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop drugs that can modulate these pathways effectively. The structural features of Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate, with its ability to interact with both hydrophobic and polar regions of kinase active sites, make it an ideal candidate for such applications.

Another area where Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate has shown promise is in the development of antiviral agents. Viruses often rely on host cell machinery for replication, and targeting these processes can lead to effective antiviral therapies. Piperazine derivatives have been explored as inhibitors of viral proteases and polymerases, which are essential for viral replication. The unique combination of functional groups in Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate allows it to mimic natural substrates or transition states, thereby inhibiting viral enzymes more effectively.

The synthesis of Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group typically involves alkylation reactions, while the cyanomethyl moiety can be incorporated through cyanation or formylation reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yields and selectivity. These methods are essential for producing high-purity compounds suitable for further biological evaluation.

In conclusion, Tert-Butyl 3-(cyanomethyl)piperazine-1-carboxylate (CAS No. 1367929-39-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development span across various therapeutic areas, including neurological disorders, cancer therapy, and antiviral treatments. As research continues to uncover new biological targets and synthetic methodologies, compounds like Tert-butyl 3-(cyanomethyl)piperazine-1-carboxylate will undoubtedly play a crucial role in shaping the future of medicinal chemistry.